(4-Fluoro-3-isopropylphenyl)boronic acid

• Molecular Formula: C9H12BFO2
• Molecular Weight: 182.00 g/mol
• IUPAC Name: (4-fluoro-3-propan-2-ylphenyl)boronic acid
• InChI: InChI=1S/C9H12BFO2/c1-6(2)8-5-7(10(12)13)3-4-9(8)11/h3-6,12-13H,1-2H3
• InChI Key: GGDRSZIXACMIRE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)F)C(C)C)(O)O

Description

(4-Fluoro-3-isopropylphenyl)boronic acid is an organoboron compound with the molecular formula C9H12BFO2. It is a derivative of phenylboronic acid, where the phenyl ring is substituted with a fluoro group at the 4-position and an isopropyl group at the 3-position. This compound is commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in forming carbon-carbon bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluoro-3-isopropylphenyl)boronic acid typically involves the borylation of the corresponding aryl halide. One common method is the palladium-catalyzed borylation of 4-fluoro-3-isopropylphenyl bromide using bis(pinacolato)diboron as the boron source. The reaction is carried out in the presence of a base such as potassium acetate and a palladium catalyst under inert conditions .

Industrial Production Methods

Industrial production of boronic acids, including this compound, often involves large-scale borylation reactions using similar methods as described above. The process is optimized for yield and purity, with careful control of reaction conditions to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

(4-Fluoro-3-isopropylphenyl)boronic acid undergoes various chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction forms carbon-carbon bonds by coupling the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst.

Oxidation: The boronic acid can be oxidized to form the corresponding phenol.

Substitution: The fluoro and isopropyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., K2CO3), and solvents (e.g., toluene, ethanol) are commonly used.

Oxidation: Hydrogen peroxide or other oxidizing agents can be used.

Substitution: Electrophiles such as halogens or nitro groups can be introduced under appropriate conditions.

Major Products

Suzuki-Miyaura Coupling: Biaryl compounds are the major products.

Oxidation: The corresponding phenol is formed.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

(4-Fluoro-3-isopropylphenyl)boronic acid has diverse applications in scientific research:

Chemistry: It is widely used in the synthesis of complex organic molecules through cross-coupling reactions.

Biology: Boronic acids are used in the development of sensors for detecting biological molecules.

Medicine: Boronic acid derivatives are explored for their potential as enzyme inhibitors and therapeutic agents.

Industry: Used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (4-Fluoro-3-isopropylphenyl)boronic acid in Suzuki-Miyaura coupling involves the formation of a palladium complex with the boronic acid, followed by transmetalation and reductive elimination to form the carbon-carbon bond . The boronic acid acts as a nucleophile, transferring its organic group to the palladium center .

Comparison with Similar Compounds

Similar Compounds

Phenylboronic Acid: Lacks the fluoro and isopropyl substituents, making it less sterically hindered.

4-Fluorophenylboronic Acid: Similar but lacks the isopropyl group, affecting its reactivity and steric properties.

3-Isopropylphenylboronic Acid: Similar but lacks the fluoro group, influencing its electronic properties.

Uniqueness

(4-Fluoro-3-isopropylphenyl)boronic acid is unique due to the combined presence of both fluoro and isopropyl groups, which influence its reactivity and steric properties, making it a valuable reagent in specific synthetic applications .